
Personal protective equipment for handling 5-
Methyl-2-hexanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methyl-2-hexanone

Cat. No.: B1664664 Get Quote

Essential Safety and Handling Guide for 5-Methyl-2-
hexanone
This guide provides immediate safety, operational, and disposal information for the handling of

5-Methyl-2-hexanone (CAS No. 110-12-3), also known as Methyl isoamyl ketone (MIAK). The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Chemical Properties and Hazards
5-Methyl-2-hexanone is a colorless, flammable liquid with a characteristic fruity odor.[1][2] It is

harmful if inhaled and can cause serious eye irritation.[3][4] Understanding its physical and

chemical properties is crucial for safe handling.

Table 1: Physical and Chemical Properties of 5-Methyl-2-hexanone
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Property Value

CAS Number 110-12-3[3][5]

Molecular Formula C7H14O[3]

Molecular Weight 114.19 g/mol [1]

Appearance Colorless, clear liquid[1][2]

Odor Pleasant, fruity odor[1][2]

Boiling Point 145 °C (293 °F)[1]

Melting Point -74 °C (-101.2 °F)

Flash Point 40 °C (104 °F) - closed cup

Density 0.814 g/mL at 25 °C[1]

Solubility in Water 5.4 g/L at 25 °C

Vapor Pressure 4.5 mmHg at 20 °C

Vapor Density 3.94 (vs air)

Autoignition Temp. 425 °C (797 °F)

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 5-Methyl-2-hexanone to prevent

exposure.[3][6]

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Specification and Purpose

Eye/Face Protection Safety goggles or face shield

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[5] A face

shield may be necessary

where splash hazards exist.[7]

Skin Protection
Chemical-resistant gloves and

protective clothing

Wear appropriate personal

protective clothing to prevent

skin contact.[2] This includes

lab coats, aprons, or coveralls.

The specific material of the

gloves should be resistant to

ketones. Remove and wash

contaminated clothing before

reuse.[6]

Respiratory Protection
Air-purifying respirator with

organic vapor cartridges

Use only outdoors or in a well-

ventilated area.[5] If ventilation

is inadequate or exposure

limits may be exceeded, wear

a NIOSH-approved respirator

with an organic vapor

cartridge.[7]

Immediate First Aid Measures
In the event of exposure, immediate action is critical. The following table outlines first aid

procedures.

Table 3: First Aid Measures for 5-Methyl-2-hexanone Exposure
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[3][5]

If breathing is difficult, provide oxygen. If

symptoms persist, seek medical attention.[3]

Skin Contact

Immediately take off all contaminated clothing.

[5] Rinse the skin with plenty of soap and water

for at least 15 minutes.[2][3] Seek medical

advice if irritation develops or persists.[3]

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes, also under the eyelids.[5] If

present, remove contact lenses and continue

rinsing.[3] Get immediate medical attention.[5]

Ingestion

Rinse mouth thoroughly with water.[2][3] Do

NOT induce vomiting.[2][3] If the person is

conscious, give them water to drink.[3] Seek

immediate medical attention.[3]

Operational Plan for Safe Handling
A systematic approach to handling 5-Methyl-2-hexanone is essential to minimize risks.

Step 1: Preparation and Engineering Controls

Ventilation: Always handle 5-Methyl-2-hexanone in a well-ventilated area, preferably within

a chemical fume hood.[5][6]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources.[1][5][8] Implement a strict "No Smoking" policy in the handling area.[1][5]

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[5][8] All

equipment used for handling must be properly grounded and bonded to prevent static

discharge.[5][9] Use only non-sparking tools.[5][8]

Step 2: Chemical Handling
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Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as detailed

in Table 2.

Dispensing: When transferring the liquid, pour slowly to minimize splashing. For transfers of

5 gallons or more, ensure containers are grounded and bonded.[10]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[6][9] Do not breathe vapors or

mist.[4][8]

Step 3: Storage

Container: Keep the container tightly closed when not in use.[1][5][6]

Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][5]

[9]

Incompatibilities: Store away from strong oxidizing agents, strong bases, and strong

reducing agents.[5][8][10]

Step 4: Post-Handling

Hygiene: Wash hands thoroughly after handling.[3][6] Do not eat, drink, or smoke in the work

area.[8]

Decontamination: Clean any contaminated surfaces promptly.

Disposal Plan
Chemical waste must be managed in compliance with all local, regional, and national

regulations.[5]

Step 1: Waste Collection

Container: Collect waste 5-Methyl-2-hexanone and contaminated materials (e.g., absorbent

pads, gloves) in a designated, properly labeled, and sealed container.[2] The container

should be suitable for flammable chemical waste.
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Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name "5-
Methyl-2-hexanone," and the associated hazards (Flammable Liquid, Harmful).

Step 2: Storage of Waste

Location: Store the sealed waste container in a designated hazardous waste accumulation

area. This area should be cool, well-ventilated, and away from incompatible materials and

ignition sources.

Segregation: Do not mix with incompatible waste streams.

Step 3: Final Disposal

Professional Disposal: Arrange for the disposal of the waste through a licensed hazardous

waste disposal contractor.[4]

Documentation: Maintain all records of waste disposal as required by your institution and

regulatory agencies. Do not dispose of 5-Methyl-2-hexanone down the drain or in general

trash.[2]

Emergency Workflow: Chemical Spill Response
The following diagram outlines the procedural flow for responding to a 5-Methyl-2-hexanone
spill.
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Workflow for 5-Methyl-2-hexanone Spill

Spill Occurs

Evacuate immediate area
Alert personnel

Assess the spill
Is it minor or major?

Don appropriate PPE

Minor Spill

Major Spill:
Call emergency response team

Evacuate the building

Major Spill

Eliminate all
ignition sources

Increase ventilation
(if safe to do so)

Contain the spill with
inert absorbent material

Collect absorbed material with
non-sparking tools

Place in a sealed container
for hazardous waste disposal

Decontaminate the spill area
and equipment

Spill Managed

Click to download full resolution via product page

Caption: Logical workflow for managing a 5-Methyl-2-hexanone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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